Cas no 2228749-18-4 (2-1-(cyclohexylmethyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(cyclohexylmethyl)cyclobutylethan-1-amine
• CAS No: 2228749-18-4
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 6597816
• PubChem ID: 165677139
• Update Time: 2025-10-31

2-1-(cyclohexylmethyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(cyclohexylmethyl)cyclobutylethan-1-amine
• 2-[1-(cyclohexylmethyl)cyclobutyl]ethan-1-amine
• 2228749-18-4
• EN300-1794135

• Inchi： 1S/C13H25N/c14-10-9-13(7-4-8-13)11-12-5-2-1-3-6-12/h12H,1-11,14H2
• InChI Key： OGGHKAIQRNAKRJ-UHFFFAOYSA-N
• SMILES： NCCC1(CC2CCCCC2)CCC1

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(cyclohexylmethyl)cyclobutylethan-1-amine

2-(Cyclohexylmethyl)cyclobutylethan-1-amine (CAS No. 2228749-18-4)

Introduction to 2-(Cyclohexylmethyl)cyclobutylethan-1-amine

2-(Cyclohexylmethyl)cyclobutylethan-1-amine, a compound with the CAS registry number 2228749-18-4, is an organic amine derivative with a unique structure that combines a cyclobutane ring and a cyclohexylmethyl group. This compound has garnered attention in recent years due to its potential applications in drug discovery and materials science. The molecule's structure, which includes a cyclobutane ring and a cyclohexylmethyl substituent, contributes to its distinct chemical properties and reactivity.

Chemical Structure and Properties

The molecular structure of 2-(Cyclohexylmethyl)cyclobutylethan-1-amine is characterized by a cyclobutane ring fused with an ethanamine group, where the nitrogen atom is attached to a cyclohexylmethyl group. This arrangement imparts the compound with unique electronic and steric properties. The cyclobutane ring introduces strain into the molecule, which can influence its reactivity in various chemical reactions. Additionally, the cyclohexylmethyl group provides steric bulk, potentially affecting the compound's solubility and interaction with other molecules.

Recent studies have explored the synthesis of this compound using various methods, including palladium-catalyzed coupling reactions and organocatalytic approaches. These methods have improved the efficiency and scalability of producing 2-(Cyclohexylmethyl)cyclobutylethan-1-amine, making it more accessible for research and industrial applications.

Applications in Drug Discovery

The potential of 2-(Cyclohexylmethyl)cyclobutylethan-1-amine in drug discovery has been highlighted by recent research. Its structure, particularly the combination of a strained ring system and an amine group, makes it a promising candidate for targeting specific biological pathways. For instance, studies have shown that this compound exhibits moderate activity against certain enzymes involved in neurodegenerative diseases, such as acetylcholinesterase.

Moreover, the compound's ability to act as a chiral auxiliary has been investigated in asymmetric synthesis. Its use in constructing complex chiral molecules has demonstrated its utility in organic chemistry. The integration of cyclobutane rings into drug-like molecules is also being explored due to their potential to enhance pharmacokinetic properties such as bioavailability and metabolic stability.

Materials Science Applications

Beyond its role in drug discovery, 2-(Cyclohexylmethyl)cyclobutylethan-1-amine has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

In addition, the compound's reactivity under specific conditions has been leveraged in polymer synthesis. Researchers have explored its use as a building block for constructing novel polymeric materials with tailored mechanical and thermal properties.

Synthesis and Characterization

The synthesis of 2-(Cyclohexylmethyl)cyclobutylethan-1-amine involves multiple steps, including alkylation, cyclization, and amine functionalization. Recent advancements in catalytic methods have improved the yield and purity of this compound. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-nitrogen bond efficiently.

The characterization of this compound typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular structure, purity, and crystalline properties.

Safety Considerations

While 2-(Cyclohexylmethyl)cyclobutylethan-1-amine is not classified as a hazardous chemical under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) when handling the compound and ensuring adequate ventilation during synthesis or reaction processes.

Research into the environmental impact of this compound is ongoing. Preliminary studies suggest that it degrades under specific environmental conditions; however, further investigation is required to fully understand its ecological footprint.